Ethyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate

• IUPAC Name: ethyl 3-[(4-ethoxyphenyl)sulfonylamino]-3-(4-methoxyphenyl)propanoate
• InChI: InChI=1S/C20H25NO6S/c1-4-26-17-10-12-18(13-11-17)28(23,24)21-19(14-20(22)27-5-2)15-6-8-16(25-3)9-7-15/h6-13,19,21H,4-5,14H2,1-3H3
• InChI Key: PZZIVXFOGRSQOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC(CC(=O)OCC)C2=CC=C(C=C2)OC
• Molecular Formula: C20H25NO6S
• Molecular Weight: 407.5 g/mol
• CAS No.: 681841-12-3

Description

Ethyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C20H25NO6S and its molecular weight is 407.48. The purity is usually 95%.
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Scientific Research Applications

Crystal Packing and Interactions

Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate and its methoxy counterpart utilize rare N⋯π and O⋯π interactions, along with C–H⋯N and C–H⋯O hydrogen bonds, demonstrating significant contributions to crystal packing structures. These interactions facilitate the formation of zigzag double-ribbons and simple 1-D double-columns, showcasing the compound's role in understanding molecular arrangements in solid states (Zhang et al., 2011).

Drug Metabolism and Biocatalysis

The application of microbial-based surrogate biocatalytic systems has been demonstrated for the production of mammalian metabolites of biaryl-bis-sulfonamide compounds. This approach supports full structure characterization of metabolites, highlighting the utility of ethyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate derivatives in drug metabolism studies (Zmijewski et al., 2006).

Catalysis in Organic Synthesis

4-(4′-Diamino-di-phenyl)-sulfone supported on hollow magnetic mesoporous Fe3O4@SiO2 nanoparticles has been employed as an efficient catalyst for synthesizing ethyl 2-amino-5,10-dihydro-5,10-dioxo-4-phenyl-4H benzo[g]chromene-3-carboxylates. This application underscores the compound's potential in facilitating complex organic reactions with environmental and operational advantages (Safaei‐Ghomi et al., 2017).

Material Science and Polymer Functionalization

Linear and star-shaped polyglycidols have been functionalized with vinyl sulfonate groups, illustrating the high reactivity of these groups towards amines, alcohols, and amino acids. Such modifications expand the utility of this compound derivatives in the development of new materials with tailored properties (Haamann et al., 2010).

Environmental and Corrosion Studies

Pyran derivatives, including those related to this compound, have been evaluated for their corrosion mitigation effects on mild steel in acidic conditions. These studies demonstrate the compound's role in developing environmentally friendly corrosion inhibitors, contributing to the protection of industrial materials (Saranya et al., 2020).

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing the indole nucleus show clinical and biological applications and bind with high affinity to multiple receptors .

Mode of Action

It is known that indole derivatives possess various biological activities, which could suggest a broad range of interactions with its targets .

Biochemical Pathways

Indole derivatives are known to affect a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

It is known that indole derivatives possess various biological activities, suggesting a broad range of potential effects .